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Compound of Interest

Compound Name:
4-Chloro-2-nitro-5-

(trifluoromethyl)aniline

Cat. No.: B071698 Get Quote

An In-Depth Technical Guide to the Safe Handling of 4-Chloro-2-nitro-5-
(trifluoromethyl)aniline

Authored for Researchers, Scientists, and Drug Development Professionals

This guide serves as a comprehensive technical resource on the safe handling, storage, and

emergency management of 4-Chloro-2-nitro-5-(trifluoromethyl)aniline (CAS No. 167415-22-

7). As a crucial intermediate in various synthetic pathways, a thorough understanding of its

safety profile is paramount for ensuring laboratory safety and experimental integrity. This

document moves beyond a standard Safety Data Sheet (SDS) to provide field-proven insights

and contextual explanations for established safety protocols.

Section 1: Chemical Identity and Properties
A foundational aspect of laboratory safety begins with the precise identification and

understanding of a substance's physical and chemical properties. These characteristics directly

influence handling, storage, and emergency response decisions.

Table 1: Physicochemical and Identification Data
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Property Value Source(s)

CAS Number 167415-22-7 [1][2][3]

Molecular Formula C₇H₄ClF₃N₂O₂ [3][4][5]

Molecular Weight 240.57 g/mol [4]

Appearance
Light yellow to yellow powder

or crystals

Purity Typically ≥95%

Storage Temperature
Refrigerator (2-8°C

recommended)
[6]

| InChI Key | HLEWKRQSGSZHGO-UHFFFAOYSA-N | |

Section 2: Hazard Identification and Toxicological
Profile
4-Chloro-2-nitro-5-(trifluoromethyl)aniline is classified as hazardous under the Globally

Harmonized System (GHS). The "Warning" signal word indicates a moderate hazard level,

necessitating diligent adherence to safety protocols. Understanding the specific nature of these

hazards is critical for implementing appropriate controls.

Table 2: GHS Hazard Classifications and Practical Implications
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Hazard Statement GHS Classification
Practical Implication for
the Researcher

H302: Harmful if swallowed
Acute Toxicity, Oral
(Category 4)

Ingestion can lead to
systemic toxicity. Strict
prohibition of eating,
drinking, or smoking in the
lab is critical. Accidental
ingestion requires
immediate medical
attention.

H315: Causes skin irritation
Skin Corrosion/Irritation

(Category 2)

Direct contact can cause

redness, itching, or

inflammation. This

underscores the necessity of

wearing appropriate chemical-

resistant gloves and a lab coat.

H319: Causes serious eye

irritation

Serious Eye Damage/Eye

Irritation (Category 2)

The compound can cause

significant, potentially

damaging, irritation upon

contact with the eyes.

Chemical splash goggles or a

face shield are mandatory.

| H335: May cause respiratory irritation | Specific Target Organ Toxicity - Single Exposure

(Category 3) | Inhalation of the dust can irritate the nose, throat, and lungs, leading to coughing

or shortness of breath. All handling of the solid must be performed in a certified chemical fume

hood.[7] |

Section 3: Proactive Risk Management: A Workflow
for Safe Experimentation
A proactive approach to safety is a hallmark of a well-managed laboratory. Before any

experiment, a thorough risk assessment should be conducted. This process involves identifying
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potential hazards, evaluating the likelihood and severity of exposure, and implementing robust

control measures.

Step 1: Chemical Identification
Verify CAS No. 167415-22-7

Step 2: Hazard Review
Consult SDS and this guide for GHS hazards (H302, H315, H319, H335)

is identified

Step 3: Exposure Assessment
Evaluate experimental procedure:

- Quantity used?
- Dust generation potential?

- Duration of handling?

hazards known

Step 4: Implement Control Hierarchy

risks assessed

Engineering Controls:
Work in a chemical fume hood.

Administrative Controls:
Follow SOPs, ensure training.

Personal Protective Equipment (PPE):
Gloves, goggles, lab coat.

Step 5: Proceed with Experiment
Continuously monitor for safety.

controls in place controls in place controls in place

Click to download full resolution via product page

Caption: Hazard Assessment and Mitigation Workflow.
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Section 4: Safe Handling, Storage, and Engineering
Controls
Translating hazard awareness into practice requires specific, actionable protocols for every

stage of the chemical's lifecycle in the laboratory.

Engineering Controls: The First Line of Defense
The primary engineering control for handling 4-Chloro-2-nitro-5-(trifluoromethyl)aniline is a

properly functioning chemical fume hood.

Rationale: A fume hood is essential to mitigate the respiratory irritation hazard (H335) by

capturing dust and preventing it from entering the researcher's breathing zone.[8][9] All

weighing and transfers of the solid material must be conducted within the sash of the hood.

Personal Protective Equipment (PPE): Essential
Individual Protection
While engineering controls minimize ambient exposure, PPE is crucial for preventing direct

contact.

Eye and Face Protection: Chemical splash goggles conforming to EN166 or NIOSH

standards are mandatory.[9][10] A face shield should be considered if there is a significant

risk of splashing.

Skin Protection:

Gloves: Chemically resistant gloves (e.g., nitrile) should be worn.[8][10] It is critical to

inspect gloves for any signs of degradation or perforation before use.

Lab Coat: A clean, buttoned lab coat must be worn to protect against accidental skin

contact.

Respiratory Protection: When engineering controls are not sufficient, a NIOSH-approved

respirator with appropriate cartridges for organic vapors and particulates should be used.[8]

[9]
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Standard Handling Protocol
Preparation: Don all required PPE before entering the designated handling area. Ensure the

chemical fume hood is on and functioning correctly.

Weighing: Perform all weighing operations on a balance placed inside the fume hood to

contain any dust generated.

Transfer: Use a spatula to carefully transfer the solid. Avoid actions that could create

airborne dust.

Post-Handling: Tightly seal the container immediately after use.

Decontamination: Wipe down the spatula and work surface with an appropriate solvent (e.g.,

ethanol), followed by soap and water. Dispose of contaminated wipes as hazardous waste.

Hygiene: Wash hands thoroughly with soap and water after removing gloves and before

leaving the laboratory.[8][10]

Storage Requirements
Proper storage is vital for maintaining chemical stability and preventing accidental release or

exposure.

Location: Store the container in a cool, dry, and well-ventilated area, such as a designated

refrigerator for chemicals.[8]

Security: The storage location should be locked to restrict access to authorized personnel

only.[8][11][12]

Container: Keep the container tightly closed to prevent moisture ingress and contamination.

[8][11][12]

Incompatibilities: Segregate from strong oxidizing agents, strong acids, and strong bases.[7]

[10][12]

Section 5: Emergency Response Protocols
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Preparedness is key to mitigating the impact of an accidental exposure or release. All

personnel must be familiar with these procedures and the location of emergency equipment

like safety showers, eyewash stations, and spill kits.

EMERGENCY EVENT
(Spill, Exposure, Fire)

Personal Exposure Spill / Release

Remove victim from source
Alert others in the area

Evacuate immediate area
Alert Supervisor

Administer First Aid
(See Section 5.1)

Seek Immediate Medical Attention
Bring SDS with victim

Assess spill size
Minor vs. Major

Minor Spill:
Use spill kit, avoid dust

(See Section 5.2)

Minor

Major Spill:
Contact EHS / Emergency Services

Major

Click to download full resolution via product page

Caption: Emergency Response Decision Flowchart.

First-Aid Measures
Immediate and correct first aid can significantly reduce the severity of an injury.

Inhalation: If inhaled, immediately remove the person to fresh air and keep them in a position

comfortable for breathing.[8][11][12][13] If the person feels unwell or has difficulty breathing,

seek immediate medical attention.[7]
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Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes.[13] If skin irritation develops or persists,

get medical advice.[8]

Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15

minutes.[11][12] Remove contact lenses if present and easy to do so. Continue rinsing.[8]

Seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting.[7][13] Rinse the mouth thoroughly with water.[11][12]

Never give anything by mouth to an unconscious person.[7] Call a poison control center or

doctor immediately for treatment advice.[11]

Accidental Release (Spill) Procedures
Minor Spill (Contained in a fume hood):

Ensure PPE is worn.

Avoid generating dust.[8][10]

Carefully sweep or vacuum the solid material into a labeled, sealable container for

hazardous waste.[8][10]

Decontaminate the area with a suitable solvent and then wash with soap and water.

Major Spill (Outside of containment):

Evacuate all personnel from the immediate area.[9]

Alert your supervisor and institutional Emergency Health and Safety (EHS) office.

Prevent the spill from entering drains or waterways.[10]

Restrict access to the area until the professional cleanup team arrives.

Fire-Fighting Measures
While the compound itself is not highly flammable, it can burn.
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Suitable Extinguishing Media: Use a dry chemical, carbon dioxide (CO₂), water spray, or

alcohol-resistant foam.[9]

Specific Hazards: Combustion will produce toxic and corrosive gases, including carbon

oxides (CO, CO₂), nitrogen oxides (NOx), hydrogen chloride, and hydrogen fluoride gas.[9]

[14]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with hazardous decomposition products.[9][10]

Section 6: Disposal Considerations
Chemical waste disposal is a highly regulated process that must not be overlooked.

Classification: 4-Chloro-2-nitro-5-(trifluoromethyl)aniline and any materials contaminated

with it (e.g., gloves, wipes, empty containers) must be treated as hazardous waste.

Procedure: Dispose of contents and containers at an approved waste disposal plant in

accordance with all local, state, and federal regulations.[8][11][12] Do not dispose of via

sanitary sewer systems.

Section 7: Conclusion
4-Chloro-2-nitro-5-(trifluoromethyl)aniline is a valuable chemical intermediate with a

manageable but significant hazard profile. A safety-first mindset, rooted in a deep

understanding of its specific risks, is non-negotiable. By consistently applying the principles of

risk assessment, utilizing proper engineering controls and PPE, and being prepared for

emergencies, researchers can handle this compound with a high degree of safety and

confidence.
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5. 4-CHLORO-2-NITRO-5-(TRIFLUOROMETHYL)ANILINE;167415-22-7 [abichem.com]

6. 4-クロロ-2-(トリフルオロメチル)アニリン 97% | Sigma-Aldrich [sigmaaldrich.com]

7. synquestlabs.com [synquestlabs.com]

8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

9. capotchem.com [capotchem.com]

10. cdhfinechemical.com [cdhfinechemical.com]

11. fishersci.com [fishersci.com]

12. fishersci.com [fishersci.com]

13. oxfordlabfinechem.com [oxfordlabfinechem.com]

14. assets.thermofisher.cn [assets.thermofisher.cn]

To cite this document: BenchChem. [4-Chloro-2-nitro-5-(trifluoromethyl)aniline safety data
sheet (SDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b071698#4-chloro-2-nitro-5-trifluoromethyl-aniline-
safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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